Cas no 39244-10-5 (3-(3-furyl)prop-2-enoic acid)

• Product Name: 3-(3-furyl)prop-2-enoic acid
• CAS No: 39244-10-5
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00075074
• CID: 89341
• PubChem ID: 643403
• Update Time: 2025-06-14

3-(3-furyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Furan-3-yl)acrylic acid
• Furan-3-acrylic acid
• 3-(3-Furyl)acrylic acid
• (E)-3-(Furan-3-yl)acrylic acid
• 3-(3-furanyl)-2-Propenoic acid
• 3-(furan-3-yl)prop-2-enoic acid
• 3-Furylacrylic acid
• 3-(3-furyl)prop-2-enoic acid
• (E)-3-(3-Furyl)prop-2-enoic acid
• (2E)-3-(FURAN-3-YL)PROP-2-ENOIC ACID
• (E)-3-(furan-3-yl)prop-2-enoic acid
• SCHEMBL564789
• DTXSID80901228
• AS-58928
• InChI=1/C7H6O3/c8-7(9)2-1-6-3-4-10-5-6/h1-5H,(H,8,9)/b2-1
• E-3-(3-furyl)propenoicacid
• (2E)-3-(3-furyl)prop-2-enoic acid
• A928637
• trans-3-Furanacrylic acid
• 81311-95-7
• AKOS000476896
• trans-3-(furan-3-yl)acrylic acid
• (2E)-3-(3-furyl)acrylic acid
• CS-0069679
• A824483
• BDBM50342414
• EN300-1457069
• 3-(3-FURYL)ACRYLICACID
• J-800088
• (2E)-3-(3-furanyl)-2-propenoic acid
• 39244-10-5
• DELAPRILHCL
• AMY5386
• (E)-3-Furan-3-yl-acrylic acid
• CHEMBL298683
• 3-(Furan-3-yl)acrylicacid
• J-200118
• 2-propenoic acid, 3-(3-furanyl)-, (2E)-
• J-640465
• AKOS023502351
• (E)-Furan-3-acrylic Acid
• TRANS-3-FURANACRYLIC ACID, 97%
• MFCD00075074
• (2S)-N-[(1S)-1-Cyclohexyl-2-[(2S)-2-[4-(4-fluorobenzoyl)-2-thiazolyl]-1-pyrrolidinyl]-2-oxoethyl]-2-(methylamino)-propanamide
• G81231
• (2E)-3-(3-Furanyl)-2-propenoic Acid; (E)-beta-(3-Furyl)acrylic Acid; (E)-3-(3-Furanyl)-2-propenoic Acid; (E)-3-(Furan-3-yl)acrylic Acid
• 621-356-9

• MDL： MFCD00075074
• Inchi： 1S/C7H6O3/c8-7(9)2-1-6-3-4-10-5-6/h1-5H,(H,8,9)/b2-1+
• InChI Key： JHAPZUDWRRBZHZ-OWOJBTEDSA-N
• SMILES： O1C=CC(=C1)/C=C/C(=O)O
• BRN： 1306450

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Color/Form: solid
• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153-155 ºC
• Boiling Point: 261.4±15.0 ºC (760 Torr),
• Flash Point: 111.9±20.4 ºC,
• Refractive Index: 1.582
• Solubility: Slightly soluble (7 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water (0.56 g/L at 25°C).
• PSA: 50.44000
• LogP: 1.37740
• Solubility: Not determined

3-(3-furyl)prop-2-enoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(3-furyl)prop-2-enoic acid

3-(3-Furyl)prop-2-enoic Acid (CAS No. 39244-10-5): A Versatile Building Block in Organic Synthesis and Beyond

3-(3-Furyl)prop-2-enoic acid (CAS No. 39244-10-5) is a furyl-substituted acrylic acid derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and material science. This compound, characterized by its α,β-unsaturated carboxylic acid structure and furan ring, serves as a key intermediate in the synthesis of diverse bioactive molecules and functional materials. Its unique chemical reactivity and structural versatility make it a valuable tool for researchers exploring new drug candidates, biodegradable polymers, and flavor-enhancing agents.

The furyl group in 3-(3-furyl)prop-2-enoic acid contributes to its electron-rich properties, enabling participation in cycloaddition reactions, Michael additions, and cross-coupling reactions. These transformations are pivotal in constructing heterocyclic frameworks found in natural products and medicinal compounds. Recent studies highlight its role in developing anticancer agents and antioxidants, aligning with the growing demand for sustainable therapeutics and green chemistry solutions.

From an industrial perspective, CAS No. 39244-10-5 is increasingly explored for flavor and fragrance applications. The furan moiety imparts woody and caramel-like notes, making it a candidate for food additives and perfumery. This aligns with the trend toward clean-label ingredients and plant-based alternatives, topics frequently searched by consumers and manufacturers alike.

In material science, 3-(3-furyl)prop-2-enoic acid is investigated for its potential in bio-based polymers. Its reactive double bond and carboxyl group allow for copolymerization with other monomers, contributing to biodegradable plastics—a hotspot in the era of circular economy and plastic waste reduction.

Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound. Researchers often search for synthetic protocols, safety data, and supplier information for CAS 39244-10-5, reflecting its practical relevance. Notably, its low toxicity profile and biocompatibility further expand its applications in cosmetics and dermatology.

As the scientific community prioritizes eco-friendly synthesis, 3-(3-furyl)prop-2-enoic acid is also studied in catalyst-free reactions and solvent-free conditions. These approaches resonate with green chemistry principles, a trending topic in academic and industrial forums.

In summary, 3-(3-Furyl)prop-2-enoic acid (CAS No. 39244-10-5) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from drug discovery to eco-materials—position it as a compound of enduring interest, addressing both scientific challenges and market demands.